Cas no 57946-59-5 (Benzenamine, 4-[(2,2,2-trifluoroethyl)thio]-)

• Product Name: Benzenamine, 4-[(2,2,2-trifluoroethyl)thio]-
• CAS No: 57946-59-5
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 4047177
• PubChem ID: 10998214
• Update Time: 2025-04-22

Benzenamine, 4-[(2,2,2-trifluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,2,2-trifluoroethyl)thio]-
• 4-[(2,2,2-Trifluoroethyl)sulfanyl]aniline
• 57946-59-5
• OQEQFNOQDBQLGX-UHFFFAOYSA-N
• SCHEMBL8034515
• G55681
• EN300-5028589

• Inchi： 1S/C8H8F3NS/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h1-4H,5,12H2
• InChI Key： OQEQFNOQDBQLGX-UHFFFAOYSA-N
• SMILES： NC1=CC=C(SCC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 207.03295492Da
• Monoisotopic Mass: 207.03295492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers